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Compound of Interest

Compound Name: 2-Tridecanone

Cat. No.: B165437

Ensuring the safe and environmentally responsible disposal of 2-Tridecanone is paramount for
any laboratory. This ketone, while utilized in various research and development applications, is
classified as hazardous to the environment and requires specific handling and disposal
procedures to mitigate risks.

This guide provides essential, step-by-step instructions for the proper disposal of 2-
Tridecanone, aligning with regulatory requirements and promoting a culture of safety within the
laboratory.

Immediate Safety and Handling

Before initiating any disposal procedures, it is crucial to be aware of the inherent hazards of 2-
Tridecanone and to take appropriate safety precautions.

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical splash-resistant safety glasses or goggles with side
protection.[1]

» Hand Protection: Use chemically resistant gloves.
» Body Protection: Wear appropriate protective clothing to avoid skin contact.[2]

o Respiratory Protection: In case of insufficient ventilation or potential for aerosolization, use a
NIOSH-approved respirator.
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In Case of a Spill: For minor spills, dampen the solid material with 60-70% ethanol and transfer
it to a suitable container for disposal.[3] Use absorbent paper dampened with the same ethanol
solution to clean up any remaining residue.[3] Seal all contaminated materials in a vapor-tight
plastic bag for disposal.[3] For major spills, evacuate the area and alert emergency responders.
[2] In all instances, prevent the chemical from entering drains or waterways.[1][4]

2-Tridecanone Properties and Hazards

A clear understanding of the chemical and physical properties of 2-Tridecanone is
fundamental to its safe handling and disposal.

Property Value

Molecular Formula C13H260[1][5]

Molecular Weight 198.34 g/mol [1][5]

Appearance \-Nhi-te solid or colorless to light orange/yellow
liquid[6]

Melting Point 24-31 °C/ 75.2-87.8 °F[1][7]

Boiling Point 263 °C / 505.4 °F[7]

Flash Point 107-122 °C / 224.6-251.6 °F[1][7]

Water Solubility Insoluble[1][8]

Very toxic to aquatic life with long lasting

Primary Hazard
effects[1][4]

Step-by-Step Disposal Procedure

The disposal of 2-Tridecanone is governed by the Resource Conservation and Recovery Act
(RCRA) under the Environmental Protection Agency (EPA) in the United States.[9][10] As such,
it cannot be discarded in regular trash or poured down the drain.[9]

1. Waste ldentification and Classification:
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Chemical waste generators are responsible for determining if a discarded chemical is
classified as hazardous waste according to EPA guidelines (40 CFR 261.3) and any
applicable state and local regulations.[1]

Due to its environmental hazards, 2-Tridecanone waste is considered hazardous.[4][8]

. Waste Collection and Segregation:

Collect 2-Tridecanone waste in a designated, properly labeled, and sealed container.

Avoid mixing 2-Tridecanone with other chemical wastes unless specifically instructed to do
so by your institution's Environmental Health and Safety (EHS) department.

. Container Labeling:

All hazardous waste containers must be clearly labeled.[9] The label should include:

o The words "Hazardous Waste"[9]

o The full chemical name: "2-Tridecanone" (avoiding abbreviations or formulas)[9]

o The quantity of waste

o The date of waste generation[9]

o The location of origin (e.g., laboratory room number)[9]

o The name and contact information of the Principal Investigator[9]

o Appropriate hazard pictograms (e.g., environmental hazard)[9]

. Storage of Waste:

Store the sealed and labeled waste container in a designated, secure, and well-ventilated
satellite accumulation area within the laboratory.

Ensure the storage area is away from incompatible materials, such as strong oxidizing
agents.[2]
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5. Arranging for Disposal:

Contact your institution's EHS or Hazardous Waste Program to schedule a pickup for the
waste.[9]

You may be required to submit a completed Hazardous Waste Information Form.[9]

6. Documentation:

Maintain accurate records of the generation, accumulation, and disposal of all hazardous
waste, as required by law.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of 2-Tridecanone
waste in a laboratory setting.
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Caption: Workflow for the proper disposal of 2-Tridecanone.
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By adhering to these procedures, researchers, scientists, and drug development professionals
can ensure the safe handling and disposal of 2-Tridecanone, thereby protecting themselves,
their colleagues, and the environment. Always consult your institution's specific chemical
hygiene plan and EHS guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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